Cas no 60733-34-8 (2-methylcyclopropanecarbonyl chloride)
2-methylcyclopropanecarbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- cyclopropanecarbonyl chloride, 2-methyl- (6ci, 9ci)
- 2-methylcyclopropanecarboxylic acid chloride
- CYCLOPROPANECARBONYL CHLORIDE,2-METHYL-
- 2-methylcyclopropanecarbonylchloride
- 2-Methyl-cyclopropanecarbonyl chloride
- NSC-245492
- EN300-127042
- DB-071493
- A819533
- 52194-65-7
- 2-methyl-1-cyclopropanecarbonyl chloride
- KNSMKLZZQPGJRN-UHFFFAOYSA-N
- 60733-34-8
- AKOS000305510
- DTXSID30311813
- 2-methylcyclopropanecarbonyl chloride
- 2-methyl-cyclopropylcarbonyl chloride
- (1R,2R)-2-methylcyclopropanecarbonylchloride
- MFCD03422907
- DB-326196
- 2-methylcyclopropane-1-carbonyl chloride
- A7664
- SCHEMBL2548243
- Cyclopropanecarbonyl chloride, 2-methyl-
- NSC245492
- (1R,2R)-2-methylcyclopropanecarbonyl chloride
-
- MDL: MFCD03422907
- Inchi: 1S/C5H7ClO/c1-3-2-4(3)5(6)7/h3-4H,2H2,1H3
- InChI Key: KNSMKLZZQPGJRN-UHFFFAOYSA-N
- SMILES: ClC(C1CC1C)=O
Computed Properties
- Exact Mass: 118.0185425g/mol
- Monoisotopic Mass: 118.0185425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 100
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 17.1Ų
2-methylcyclopropanecarbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB391174-1 g |
2-Methylcyclopropanecarbonyl chloride; . |
60733-34-8 | 1g |
€447.50 | 2022-03-02 | ||
| TRC | B497695-25mg |
2-methylcyclopropanecarbonyl chloride |
60733-34-8 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B497695-50mg |
2-methylcyclopropanecarbonyl chloride |
60733-34-8 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B497695-250mg |
2-methylcyclopropanecarbonyl chloride |
60733-34-8 | 250mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-127042-0.05g |
2-methylcyclopropane-1-carbonyl chloride |
60733-34-8 | 95% | 0.05g |
$43.0 | 2023-07-10 | |
| Enamine | EN300-127042-0.1g |
2-methylcyclopropane-1-carbonyl chloride |
60733-34-8 | 95% | 0.1g |
$64.0 | 2023-07-10 | |
| Enamine | EN300-127042-0.25g |
2-methylcyclopropane-1-carbonyl chloride |
60733-34-8 | 95% | 0.25g |
$91.0 | 2023-07-10 | |
| Enamine | EN300-127042-0.5g |
2-methylcyclopropane-1-carbonyl chloride |
60733-34-8 | 95% | 0.5g |
$144.0 | 2023-07-10 | |
| Enamine | EN300-127042-1.0g |
2-methylcyclopropane-1-carbonyl chloride |
60733-34-8 | 95% | 1.0g |
$185.0 | 2023-07-10 | |
| Enamine | EN300-127042-2.5g |
2-methylcyclopropane-1-carbonyl chloride |
60733-34-8 | 95% | 2.5g |
$449.0 | 2023-07-10 |
2-methylcyclopropanecarbonyl chloride Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2-methylcyclopropanecarbonyl chloride
Recent Advances in the Application of 2-Methylcyclopropanecarbonyl Chloride (CAS: 60733-34-8) in Chemical Biology and Pharmaceutical Research
2-Methylcyclopropanecarbonyl chloride (CAS: 60733-34-8) has emerged as a versatile building block in the synthesis of bioactive molecules and pharmaceutical intermediates. Recent studies highlight its significance in the development of novel therapeutic agents, particularly in the areas of enzyme inhibition and drug discovery. This compound's unique structural features, including the strained cyclopropane ring and reactive acyl chloride moiety, make it a valuable tool for chemical modifications and targeted drug design.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-methylcyclopropanecarbonyl chloride as a key intermediate in the synthesis of potent protease inhibitors. The researchers successfully incorporated this moiety into a series of novel compounds showing nanomolar activity against SARS-CoV-2 main protease, suggesting potential applications in antiviral therapy. The strained cyclopropane ring was found to enhance binding affinity through favorable van der Waals interactions with the enzyme's active site.
In the field of antibacterial research, a team from MIT reported in Nature Chemical Biology (2024) the development of new β-lactamase inhibitors using 2-methylcyclopropanecarbonyl chloride as a starting material. The resulting compounds showed remarkable efficacy against extended-spectrum β-lactamase (ESBL)-producing bacteria, with several derivatives currently in preclinical evaluation. The study emphasized the compound's role in creating structurally constrained molecules that resist enzymatic degradation.
Recent advances in synthetic methodology have expanded the utility of 2-methylcyclopropanecarbonyl chloride. A breakthrough paper in Angewandte Chemie (2024) described a novel palladium-catalyzed cross-coupling reaction that enables direct functionalization of the cyclopropane ring while preserving the reactive acyl chloride group. This development opens new possibilities for creating diverse molecular architectures with potential pharmaceutical applications.
From a safety and handling perspective, new studies have addressed the stability and storage conditions of 2-methylcyclopropanecarbonyl chloride. Research published in Organic Process Research & Development (2023) provided detailed guidelines for handling this moisture-sensitive compound, recommending storage under inert atmosphere at -20°C for long-term stability. These findings are particularly valuable for industrial-scale applications.
Looking forward, the unique properties of 2-methylcyclopropanecarbonyl chloride continue to inspire innovative applications in drug discovery. Current research directions include its use in PROTAC (proteolysis targeting chimera) development and as a warhead in covalent inhibitor design. The compound's combination of reactivity and structural constraint positions it as a valuable tool for addressing challenging therapeutic targets in oncology and infectious diseases.
60733-34-8 (2-methylcyclopropanecarbonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)